Cas no 36981-91-6 (Fepradinol)

• Product Name: Fepradinol
• CAS No: 36981-91-6
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 1061475
• PubChem ID: 68819
• Update Time: 2025-07-01

Fepradinol Chemical and Physical Properties

Names and Identifiers

• Fepradinol
• 2-(2-hydroxy-2-phenylethylamino)-2-methylpropan-1-ol
• 2-[(2-Hydroxy-2-phenylethyl)amino]-2-methyl-1-propanol
• Α-(((1,1-DIMETHYL-2-HYDROXYETHYL)AMINO)METHYL)BENZYL ALCOHOL
• 1-Phenyl-4,4-di-(hydroxymethyl)-3-pyrazolidon
• 1-phenyl-4,4-dimethyl-3-aza-1,5-pentane diol
• 1-phenyl-4,4-dimethyl-3-aza-pentane-1,5-diol
• 2-(2-phenyl-2-hydroxyethylamino)-2-methyl-propan-1-ol
• 3-Pyrazolidinone, 4,4-bis(hydroxymethyl)-1-phenyl-
• 4,4-bis-hydroxymethyl-1-phenyl-pyrazolidin-3-one
• 4,4-Dihydroxymethyl-1-phenylpyrazolin-3-on
• AGN-PC-00NGEF
• CTK0F5754
• dimethyl-4,4 phenyl-1 aza-3 pentanediol-1,5
• SureCN3135479
• UNII-860MHI4WBA
• 1-Phenyl-4,4-dimethyl-3-azapentane-1,5-diol
• SCHEMBL151235
• DA-06373
• CHEBI:134878
• D07954
• DTXSID60866967
• Fepradinol (INN)
• FEPRADINOL [WHO-DD]
• alpha-(((1,1-Dimethyl-2-hydroxyethyl)amino)methyl)benzyl alcohol
• G 131
• AKOS008966988
• 36981-91-6
• CHEMBL2106269
• NS00124526
• 2-((2-hydroxy-2-phenylethyl)amino)-2-methylpropan-1-ol
• 860MHI4WBA
• Benzenemethanol, alpha-(((1,1-dimethyl-2-hydroxyethyl)amino)methyl)-
• 63075-47-8
• Dalgen;EL-508
• Q27269683
• (+-)-alpha-(((2-Hydroxy-1,1-dimethylethyl)amino)methyl)benzyl alcohol
• (+/-)-.ALPHA.-(((2-HYDROXY-1,1-DIMETHYLETHYL)AMINO)METHYL)BENZYL ALCOHOL USAN SYNONYM
• Fepradinol [INN]
• Fepradinolum
• BENZENEMETHANOL, .ALPHA.-(((2-HYDROXY-1,1-DIMETHYLETHYL)AMINO)METHYL)-
• 2-[(2-hydroxy-2-phenylethyl)amino]-2-methylpropan-1-ol
• FEPRADINOL [MART.]
• BRN 2094927
• FEPRADINOL [MI]
• Fepradinolum [INN-Latin]

• Inchi： 1S/C12H19NO2/c1-12(2,9-14)13-8-11(15)10-6-4-3-5-7-10/h3-7,11,13-15H,8-9H2,1-2H3
• InChI Key： PVOOBRUZWPQOER-UHFFFAOYSA-N
• SMILES： OCC(C)(C)NCC(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Fepradinol

Fepradinol and Its Applications in Modern Medicinal Chemistry: A Comprehensive Overview

Fepradinol, a compound with the CAS number 36981-91-6, has emerged as a significant player in the field of medicinal chemistry. This compound, known for its unique chemical structure and pharmacological properties, has garnered considerable attention from researchers and pharmaceutical companies alike. The study of Fepradinol and its derivatives continues to advance, offering new insights into potential therapeutic applications.

The chemical structure of Fepradinol is characterized by its complex molecular framework, which includes multiple functional groups that contribute to its biological activity. These functional groups enable Fepradinol to interact with various biological targets, making it a versatile compound in drug development. Recent studies have highlighted the importance of Fepradinol in modulating cellular processes, particularly in the context of inflammation and immune response.

In the realm of medicinal chemistry, Fepradinol has been extensively studied for its potential anti-inflammatory and immunomodulatory effects. Research has shown that Fepradinol can inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation in affected tissues. This mechanism of action makes Fepradinol a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, Fepradinol has demonstrated significant potential in the treatment of autoimmune disorders. Studies have indicated that Fepradinol can modulate the activity of immune cells, particularly T-cells, which are crucial in autoimmune responses. By regulating the balance between pro-inflammatory and anti-inflammatory signals, Fepradinol may help restore immune homeostasis in patients with autoimmune conditions.

The pharmacokinetic properties of Fepradinol have also been a subject of intense research. Studies have revealed that Fepradinol exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic therapeutic use. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating neurological disorders associated with inflammation.

Recent advancements in computational chemistry have further enhanced our understanding of Fepradinol's mechanism of action. Molecular docking studies have identified key interactions between Fepradinol and target proteins, providing insights into how this compound exerts its therapeutic effects. These findings have paved the way for the development of more potent and selective derivatives of Fepradinol.

In conclusion, Fepradinol (CAS number 36981-91-6) represents a significant advancement in medicinal chemistry. Its unique chemical properties and diverse biological activities make it a valuable compound for developing novel therapeutic strategies. As research continues to uncover new applications for Fepradinol, it is expected to play an increasingly important role in addressing various medical challenges.